Cas no 2138199-64-9 (Pyridine, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methyl-)

• Product Name: Pyridine, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methyl-
• CAS No: 2138199-64-9
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 5280158
• Update Time: 2025-07-15

Pyridine, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methyl-

• Inchi： 1S/C13H19BrN2/c1-9-5-4-8-16(11(9)3)12-6-7-15-10(2)13(12)14/h6-7,9,11H,4-5,8H2,1-3H3
• InChI Key： ABCQSKDDUITXDP-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N2CCCC(C)C2C)=C1Br

Additional information on Pyridine, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methyl-

Introduction to 3-Bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine (CAS No. 2138199-64-9)

3-Bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine, with the CAS number 2138199-64-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is a member of the pyridine family, characterized by its unique substituents, including a bromo group, a dimethylpiperidinyl group, and a methyl group. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine is particularly noteworthy for its potential in drug discovery and development. The bromo group can serve as a versatile leaving group in substitution reactions, allowing for the introduction of a wide range of functional groups. The dimethylpiperidinyl moiety, on the other hand, imparts significant steric and electronic effects, which can influence the compound's biological activity and pharmacokinetic properties. The methyl group at the 2-position further enhances the compound's lipophilicity, potentially improving its cell membrane permeability.

Recent studies have explored the use of 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine as a key intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that derivatives of this compound exhibited potent antidepressant activity with improved side-effect profiles compared to existing SSRIs. This finding underscores the potential of 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine as a lead compound for further optimization and clinical evaluation.

In addition to its applications in pharmaceutical research, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine has also been investigated for its utility in organic synthesis. A notable example is its use as a building block in the construction of complex natural products. A study published in Organic Letters reported the successful synthesis of several marine alkaloids using this compound as a key intermediate. The researchers highlighted the efficiency and versatility of the synthetic route, which could facilitate the large-scale production of these valuable compounds for therapeutic applications.

The physical and chemical properties of 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various reaction conditions has been well-documented, making it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are an essential aspect when handling any chemical compound. While 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, adequate ventilation should be maintained to prevent inhalation of vapors.

In conclusion, 3-bromo-4-(2,3-dimethyl-1-piperidinyl)-2-methylpyridine (CAS No. 2138199-64-9) is a versatile and promising compound with significant potential in pharmaceutical and chemical research. Its unique structure and properties make it an attractive candidate for the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications and optimizations for this compound, further solidifying its importance in the scientific community.